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Compound of Interest

Compound Name: ZINC08383544

Cat. No.: B611939 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: ZINC08383544, systematically named N-(3-methoxyphenyl)-4-methyl-3-

nitrobenzenesulfonamide, is a molecule of interest within chemical libraries for drug discovery.

Due to the absence of published, peer-reviewed synthesis pathways for this specific

compound, this technical guide outlines a feasible and robust synthetic route based on well-

established principles of organic chemistry. The proposed pathway involves a two-step process

commencing with commercially available starting materials. This document provides a detailed

retrosynthetic analysis, step-by-step experimental protocols, and the necessary logical

diagrams to facilitate its synthesis in a laboratory setting.

Proposed Synthesis Pathway
The synthesis of ZINC08383544 can be logically approached by forming the sulfonamide bond

as the final key step. This retrosynthetic approach disconnects the target molecule into two

primary precursors: an amine and a sulfonyl chloride.
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Target Molecule

Key Precursors

ZINC08383544
(N-(3-methoxyphenyl)-4-methyl-3-nitrobenzenesulfonamide)

4-methyl-3-nitrobenzenesulfonyl chloride

Sulfonamide bond
 disconnection

3-methoxyaniline

2-Nitrotoluene

4-methyl-3-nitrobenzenesulfonyl chloride

+

Chlorosulfonic Acid

3-Methoxyaniline

ZINC08383544

+ Pyridine
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node_step node_action node_output Start: Dissolve 3-methoxyaniline
and pyridine in DCM

Cool to 0°C

Add 4-methyl-3-nitrobenzenesulfonyl
chloride solution dropwise

Stir at room temperature
for 12-16 hours

Work-up:
- Dilute with DCM

- Wash with HCl, H2O, NaHCO3, Brine

Dry organic layer (MgSO4),
filter, and concentrate

Purify by recrystallization
or column chromatography

Final Product:
ZINC08383544

Click to download full resolution via product page
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methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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